N-(4-chlorophenyl)-2-[(5-cyano-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyridin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(5-cyano-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyridin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H14ClN3O2S2/c19-11-3-5-12(6-4-11)21-17(24)10-26-18-14(9-20)13(8-16(23)22-18)15-2-1-7-25-15/h1-7,13H,8,10H2,(H,21,24)(H,22,23)
• InChI Key: PVWKDESIACPOJQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)Cl)C#N)C3=CC=CS3
• Molecular Formula: C18H14ClN3O2S2
• Molecular Weight: 403.9 g/mol

Description

N-(4-chlorophenyl)-2-[(5-cyano-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyridin-6-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H14ClN3O2S2 and its molecular weight is 403.9. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Signatures

Research has characterized the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, which shares a similar structural motif with the compound , to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. The study utilized density functional theory to explore the geometric equilibrium, inter and intra-molecular hydrogen bond, and harmonic vibrational wavenumbers. The analysis confirmed stability through stereo-electronic interactions, with natural bond orbital analysis substantiating vibrational spectral analysis findings (Jenepha Mary, Pradhan, & James, 2022).

Molecular Structure and Optimization

Another study focused on a novel thiophene-containing compound, highlighting the importance of molecular structure optimization and the cytotoxicity assay. This research emphasizes the relevance of such compounds in the development of anticancer agents, demonstrating their non-toxic nature against specific cancer cell lines (Mabkhot et al., 2016).

Antimicrobial and Antitumor Activities

Further investigations into similar compounds reveal their potential in antimicrobial and antitumor applications. For example, certain derivatives exhibited promising antibacterial, hemolytic, and thrombolytic activities, suggesting their utility in clinical studies for cardiovascular diseases treatment (Aziz-Ur-Rehman et al., 2020). Moreover, the synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives highlighted their good inhibitory activity against cancer cell lines, underscoring the potential of such compounds in anticancer drug development (Atta & Abdel‐Latif, 2021).